Cas no 134807-64-0 (2-[(tert-butoxycarbonyl)amino]-3-phenylpropyl methanesulfonate)

• Product Name: 2-[(tert-butoxycarbonyl)amino]-3-phenylpropyl methanesulfonate
• CAS No: 134807-64-0
• MF: C₁₅H₂₃NO₅S
• MW: 329.411823511124
• CID: 1236458
• PubChem ID: 13857263
• Update Time: 2025-04-20

2-[(tert-butoxycarbonyl)amino]-3-phenylpropyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butoxycarbonyl)amino]-3-phenylpropyl methanesulfonate
• 2-(tert-butoxycarbonylamino)-3-phenylpropyl methanesulfonate
• LogP
• [2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropyl] methanesulfonate
• SB49715
• SCHEMBL272612
• AKOS005146039
• 134807-64-0
• DTXSID70551296

• Inchi： 1S/C15H23NO5S/c1-15(2,3)21-14(17)16-13(11-20-22(4,18)19)10-12-8-6-5-7-9-12/h5-9,13H,10-11H2,1-4H3,(H,16,17)
• InChI Key： CIRITGBVSKUMAF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(CC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.12969401g/mol
• Monoisotopic Mass: 329.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 511.8°C at 760 mmHg
• Flash Point: 263.4°C
• Refractive Index: 1.519